Cas no 1177337-41-5 ({[1-(3-methoxybenzyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine)

• Product Name: {[1-(3-methoxybenzyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine
• CAS No: 1177337-41-5
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5734345
• PubChem ID: 45496726
• Update Time: 2025-06-11

{[1-(3-methoxybenzyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine Chemical and Physical Properties

Names and Identifiers

• {[1-(3-methoxybenzyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine
• {1-[(3-methoxyphenyl)methyl]-2,5-dimethyl-1H-pyrrol-3-yl}methanamine
• ([1-(3-METHOXYBENZYL)-2,5-DIMETHYL-1H-PYRROL-3-YL]METHYL)AMINE
• [1-[(3-methoxyphenyl)methyl]-2,5-dimethylpyrrol-3-yl]methanamine
• 1177337-41-5
• EN300-237023
• AKOS015957429
• F2167-0137

• Inchi： 1S/C15H20N2O/c1-11-7-14(9-16)12(2)17(11)10-13-5-4-6-15(8-13)18-3/h4-8H,9-10,16H2,1-3H3
• InChI Key： MHYHLBSDJNYKLF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CN1C(C)=CC(CN)=C1C

Computed Properties

• Exact Mass: 244.158
• Monoisotopic Mass: 244.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on {[1-(3-methoxybenzyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine

Comprehensive Overview of {[1-(3-Methoxybenzyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine (CAS No. 1177337-41-5)

The compound {[1-(3-methoxybenzyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine, identified by its CAS No. 1177337-41-5, is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a pyrrole core substituted with a 3-methoxybenzyl group and an amine functionality. This combination of moieties makes it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry.

In recent years, the scientific community has shown growing curiosity about pyrrole derivatives, driven by their diverse biological activities. The 1-(3-methoxybenzyl)-2,5-dimethyl-1H-pyrrol-3-yl scaffold, in particular, has been explored for its potential in modulating enzyme activity and receptor binding. Researchers are increasingly focusing on amine-functionalized heterocycles like this compound, as they often exhibit enhanced solubility and bioavailability, critical factors in drug development. The presence of the methoxy group further adds to its versatility, enabling interactions with hydrophobic pockets in biological targets.

One of the most frequently asked questions about CAS No. 1177337-41-5 revolves around its synthetic accessibility. The compound can be synthesized via multi-step organic reactions, including alkylation and reductive amination strategies, which are well-documented in peer-reviewed literature. Its molecular weight and logP values suggest favorable pharmacokinetic properties, making it a subject of interest for structure-activity relationship (SAR) studies. These studies aim to optimize its efficacy and selectivity for specific therapeutic targets.

The rise of computational chemistry and AI-driven drug design has further amplified the relevance of compounds like {[1-(3-methoxybenzyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine. Virtual screening tools and molecular docking simulations have been employed to predict its binding affinities for various proteins, accelerating the identification of potential applications. This aligns with the broader trend of leveraging machine learning to streamline drug discovery processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases. Given the increasing global prevalence of conditions like Alzheimer's and Parkinson's, researchers are actively investigating small-molecule modulators of neuronal pathways. The amine group in this compound could facilitate interactions with neurotransmitter systems, offering a plausible mechanism for therapeutic intervention. This connection to neurological health is a key driver of its current research appeal.

From an industrial perspective, the scalability of synthesizing CAS No. 1177337-41-5 is a critical consideration. Advances in green chemistry and catalytic processes have enabled more efficient production routes, reducing environmental impact. This resonates with the growing emphasis on sustainable chemistry, a hot topic among both academia and industry stakeholders. The compound's compatibility with flow chemistry techniques further enhances its attractiveness for large-scale applications.

In summary, {[1-(3-methoxybenzyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine represents a fascinating intersection of structural complexity and functional potential. Its CAS No. 1177337-41-5 serves as a gateway to a wealth of research opportunities, from drug discovery to material science. As scientific inquiry continues to evolve, this compound is poised to remain a subject of intense study, reflecting the dynamic nature of modern chemical research.